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Compound of Interest

Compound Name: Silver lactate

Cat. No.: B1143888 Get Quote

Essential Safety and Handling Guide for Silver
Lactate
This document provides immediate, essential safety protocols and logistical information for

handling Silver lactate in a laboratory setting. The following procedural guidance is intended

for researchers, scientists, and drug development professionals to ensure safe operational and

disposal practices.

Hazard Identification and Exposure Limits
Silver lactate is classified as a hazardous substance that can cause serious eye and skin

irritation, as well as respiratory irritation.[1][2] Chronic exposure to silver compounds may lead

to argyria, a condition characterized by a grayish pigmentation of the skin and mucous

membranes.[3] It is a combustible, light-sensitive, and hygroscopic solid.[1][4]

Quantitative data regarding exposure limits and physical properties are summarized below.
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Parameter Value Source

ACGIH TWA (as Ag) 0.01 mg/m³ [3]

Melting Point 120-122 °C (248-252 °F) [5]

Solubility in Water
Soluble in approx. 15 parts

water
[5]

Appearance White to gray powder or flakes [5][6]

Personal Protective Equipment (PPE) Protocol
A risk assessment is crucial for selecting the appropriate PPE.[7] The minimum required PPE

for handling Silver lactate includes a lab coat, protective eyewear, long pants, and closed-toe

shoes.[7]

Step-by-Step PPE Selection and Use
Eye and Face Protection:

Wear chemical safety goggles as a minimum precaution.[3] Contact lenses should not be

worn when handling this chemical.[3]

If there is a splash hazard, a face shield must be worn in addition to safety goggles.[7][8]

Hand Protection:

Wear neoprene or nitrile rubber gloves.[3]

Before use, inspect gloves for any signs of degradation or wear.[4]

After handling, wash and dry hands thoroughly. Applying a non-perfumed moisturizer is

recommended.[4]

Body Protection:

A standard lab coat should be worn and kept closed.[8]
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For tasks with a higher risk of exposure, consider wearing a PVC apron or other suitable

protective clothing.[3][4]

Respiratory Protection:

Respiratory protection is necessary when dust generation is likely.[2][3]

Use a NIOSH-certified dust and mist respirator if working outside of a chemical fume hood

or in an area without adequate ventilation.[3]

Hazard Assessment
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Caption: Logical workflow for selecting Personal Protective Equipment (PPE) when handling

Silver lactate.

Operational Plans: Handling and Storage
Safe Handling Procedures

Ventilation: Always handle Silver lactate in a well-ventilated area.[3] Use a chemical fume

hood or local exhaust ventilation to minimize dust exposure.[9]

Avoid Contact: Avoid all personal contact, including inhalation of dust and contact with eyes

and skin.[3][4]

Hygiene: Wash hands thoroughly with mild soap and water after handling and before eating,

drinking, or smoking.[3] Contaminated clothing should be removed and washed before

reuse.[3]

Dust Prevention: Avoid actions that generate dust.[3] If dust forms, do not breathe it in.[3]

Storage Plan
Container: Store in the original, tightly sealed container.[3][9] Polyethylene or polypropylene

containers are suitable.[4]

Conditions: Keep in a cool, dry, and well-ventilated area.[3][9] The product is light-sensitive

and should be protected from light.[1] Store away from heat, sparks, and open flames.[3]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,

phosphates, soluble carbonates, and sulfuric acid.[3]

Emergency and Disposal Plans
First Aid Measures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing

contact lenses if possible.[3] Seek immediate medical attention.[1][3]

Skin Contact: Remove contaminated clothing and wash the affected skin area with plenty of

soap and water.[3] If skin irritation occurs, get medical advice.[1]
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Inhalation: Move the person to fresh air and keep them in a position comfortable for

breathing.[1][3] If the person feels unwell, seek medical advice.[3]

Ingestion: If swallowed, immediately have the victim drink water (two glasses at most).[2]

Never give anything by mouth to an unconscious person.[3] Get medical advice/attention.[3]

Spill Response
Evacuate: Evacuate unnecessary personnel from the area.[3]

Ventilate: Ensure the area is well-ventilated.

Containment: Prevent the spill from entering sewers or public waters.[3] Contain spills with

dikes or absorbents.[3]

Cleanup: Wearing appropriate PPE, sweep or shovel the spilled solid material into a suitable,

labeled container for disposal.[3] Avoid generating dust during cleanup.[3]

Disposal Plan
Regulations: All waste must be disposed of in accordance with local, state, and federal

regulations.[3][4]

Waste Stream: Do not dispose of Silver lactate waste into the sewer system.[3] It may be

classified as EPA hazardous waste D011 (silver) if the concentration in an extract is greater

than 5 mg/L.[4]

Procedure: Collect waste material in its original container or a suitable, labeled hazardous

waste container.[2] Contact your institution's environmental health and safety department or

a licensed professional waste disposal service to arrange for proper disposal.[4][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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